Cas no 1261779-09-2 (5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261779-09-2
• MF: C₁₂H₇ClF₃NO₂
• MW: 289.637692689896
• CID: 4920942
• Update Time: 2025-05-23

5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7ClF3NO2/c13-9-6-17-11(18)5-8(9)7-3-1-2-4-10(7)19-12(14,15)16/h1-6H,(H,17,18)
• InChI Key： LBXLJCIEOJJMAB-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C=C1C1C=CC=CC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 431
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3

Additional information on 5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261779-09-2)

5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261779-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivative family, characterized by the presence of a chloro substituent, a hydroxy group, and a trifluoromethoxyphenyl moiety. Its molecular formula is C₁₂H₇ClF₃NO₂, and it exhibits a molecular weight of 289.64 g/mol. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

The compound's trifluoromethoxy group is a key feature, as it enhances lipophilicity and metabolic stability, making it a valuable scaffold in medicinal chemistry. Recent studies have explored its role in the development of novel anti-inflammatory and antimicrobial agents. For instance, its structural similarity to known pyridine-based inhibitors has prompted investigations into its efficacy against enzyme targets like kinases and phosphodiesterases. These attributes align with current trends in precision medicine and targeted therapy, which dominate pharmaceutical research today.

In agrochemical applications, 5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine has shown promise as a precursor for crop protection agents. Its halogenated and heterocyclic components contribute to its stability under environmental conditions, a critical factor for sustainable agriculture. With growing global demand for eco-friendly pesticides, this compound's potential to reduce ecological impact while maintaining efficacy is a hot topic among researchers and industry stakeholders.

Synthetic routes to 5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. Optimizing these methods for green chemistry compliance—such as reducing solvent waste or employing biocatalysts—is a focus area, reflecting broader industry shifts toward environmentally benign synthesis. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming structural integrity.

From a commercial perspective, the compound's niche applications have driven demand in the fine chemicals market. Suppliers often highlight its high purity grades (>98%) for research use, catering to academic and industrial labs. Its patent landscape is also evolving, with several filings related to its derivatives in recent years, underscoring its innovation potential. As the scientific community prioritizes AI-driven drug design and computational modeling, this compound's role in virtual screening libraries is expected to expand.

Safety and handling of 5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine follow standard laboratory protocols. While it is not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE)—such as gloves and goggles—is recommended during handling. Storage conditions typically involve ambient temperature in tightly sealed containers to prevent degradation, a detail frequently queried by end-users in material safety data sheet (MSDS) searches.

In summary, 5-Chloro-2-hydroxy-4-(2-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261779-09-2) represents a versatile building block in modern chemistry. Its relevance to drug discovery, agrochemical innovation, and green synthesis positions it at the intersection of multiple high-growth sectors. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific and industrial discussions.